![molecular formula C22H20FNO3 B213707 N-(4-fluoro-2-methylphenyl)-4-[(2-methoxyphenoxy)methyl]benzamide](/img/structure/B213707.png)
N-(4-fluoro-2-methylphenyl)-4-[(2-methoxyphenoxy)methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluoro-2-methylphenyl)-4-[(2-methoxyphenoxy)methyl]benzamide, also known as FM-381, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of autoimmune diseases and cancer.
Mechanism of Action
N-(4-fluoro-2-methylphenyl)-4-[(2-methoxyphenoxy)methyl]benzamide is a selective inhibitor of Bruton's tyrosine kinase (BTK), a key enzyme in the B-cell receptor signaling pathway. By inhibiting BTK, this compound can block the activation of B cells and reduce the production of pro-inflammatory cytokines. This compound has also been shown to inhibit the activation of macrophages and dendritic cells, which play a crucial role in the immune response.
Biochemical and Physiological Effects:
This compound has been shown to have a potent anti-inflammatory effect in preclinical models. It can reduce the production of pro-inflammatory cytokines such as TNF-alpha, IL-6, and IL-1beta. This compound can also inhibit the activation of T cells, B cells, macrophages, and dendritic cells, which are all involved in the immune response. In addition, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Advantages and Limitations for Lab Experiments
N-(4-fluoro-2-methylphenyl)-4-[(2-methoxyphenoxy)methyl]benzamide has several advantages for lab experiments. It has a high potency and selectivity for BTK, which makes it an ideal tool for studying the B-cell receptor signaling pathway. This compound is also stable in vitro and in vivo, which allows for long-term experiments. However, this compound has some limitations. It is a small molecule inhibitor, which means that it may have off-target effects. In addition, the pharmacokinetics of this compound in humans are not fully understood, which may limit its clinical application.
Future Directions
There are several future directions for the study of N-(4-fluoro-2-methylphenyl)-4-[(2-methoxyphenoxy)methyl]benzamide. First, more preclinical studies are needed to understand the pharmacokinetics and pharmacodynamics of this compound in humans. Second, clinical trials are needed to evaluate the safety and efficacy of this compound in patients with autoimmune diseases and cancer. Third, the combination of this compound with other immunotherapies may enhance its therapeutic effect. Finally, the development of more potent and selective BTK inhibitors may lead to the discovery of new drugs for the treatment of autoimmune diseases and cancer.
Conclusion:
In conclusion, this compound is a promising small molecule inhibitor that has shown potent anti-inflammatory and anti-cancer effects in preclinical studies. Its selective inhibition of BTK makes it an ideal tool for studying the B-cell receptor signaling pathway. However, further studies are needed to fully understand its pharmacokinetics and pharmacodynamics in humans, as well as its potential clinical application.
Synthesis Methods
The synthesis of N-(4-fluoro-2-methylphenyl)-4-[(2-methoxyphenoxy)methyl]benzamide involves several steps, including the reaction of 4-fluoro-2-methylphenylamine with 4-formylbenzoic acid, followed by the reaction of the resulting intermediate with 2-methoxyphenol and formaldehyde. The final product is obtained after purification through column chromatography. The synthesis method has been optimized to improve the yield and purity of this compound.
Scientific Research Applications
N-(4-fluoro-2-methylphenyl)-4-[(2-methoxyphenoxy)methyl]benzamide has been studied extensively in preclinical models for the treatment of autoimmune diseases such as rheumatoid arthritis, lupus, and multiple sclerosis. It has also shown promising results in inhibiting the growth of various cancer cells, including breast, lung, and colon cancer. This compound has been shown to have a potent anti-inflammatory effect and can modulate the immune response by inhibiting the activation of T cells.
properties
Molecular Formula |
C22H20FNO3 |
---|---|
Molecular Weight |
365.4 g/mol |
IUPAC Name |
N-(4-fluoro-2-methylphenyl)-4-[(2-methoxyphenoxy)methyl]benzamide |
InChI |
InChI=1S/C22H20FNO3/c1-15-13-18(23)11-12-19(15)24-22(25)17-9-7-16(8-10-17)14-27-21-6-4-3-5-20(21)26-2/h3-13H,14H2,1-2H3,(H,24,25) |
InChI Key |
PIHMPJUBOPEROX-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)F)NC(=O)C2=CC=C(C=C2)COC3=CC=CC=C3OC |
Canonical SMILES |
CC1=C(C=CC(=C1)F)NC(=O)C2=CC=C(C=C2)COC3=CC=CC=C3OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.